2-cyclohexyl-2-ethoxyethan-1-ol
Overview
Description
2-Cyclohexyl-2-ethoxyethan-1-ol (CEE) is a cyclic ether compound that has a wide range of applications in the scientific and industrial fields. CEE is a colorless, low-boiling, and volatile liquid with a sweet odor. It is a versatile reagent used in organic synthesis and is an important intermediate in the production of a variety of compounds. CEE is also used in the manufacture of pharmaceuticals, fragrances, and other chemicals.
Mechanism of Action
2-cyclohexyl-2-ethoxyethan-1-ol is an ether compound, and its mechanism of action is based on its ability to form a stable bond between two molecules. 2-cyclohexyl-2-ethoxyethan-1-ol is able to form a strong bond between the two molecules, which makes it a useful reagent in organic synthesis.
Biochemical and Physiological Effects
2-cyclohexyl-2-ethoxyethan-1-ol is a volatile organic compound (VOC) and has been found to have a variety of biochemical and physiological effects. 2-cyclohexyl-2-ethoxyethan-1-ol has been shown to have an effect on the central nervous system, as well as on the cardiovascular and respiratory systems. 2-cyclohexyl-2-ethoxyethan-1-ol has also been found to have an effect on the liver and kidneys, and has been linked to an increased risk of cancer.
Advantages and Limitations for Lab Experiments
2-cyclohexyl-2-ethoxyethan-1-ol is a versatile reagent and has a wide range of applications in the laboratory. It is a low-boiling and volatile liquid, making it ideal for use in a variety of experiments. 2-cyclohexyl-2-ethoxyethan-1-ol is also relatively inexpensive, making it an attractive option for laboratory use. However, 2-cyclohexyl-2-ethoxyethan-1-ol is also a VOC and has been linked to adverse health effects, so it should be used with caution in the laboratory.
Future Directions
2-cyclohexyl-2-ethoxyethan-1-ol has a wide range of applications in the scientific and industrial fields, and there are many potential future directions for research. Some potential future directions include further investigation into the biochemical and physiological effects of 2-cyclohexyl-2-ethoxyethan-1-ol, as well as the development of new synthesis methods for 2-cyclohexyl-2-ethoxyethan-1-ol and other related compounds. Additionally, research could be conducted into the development of new applications for 2-cyclohexyl-2-ethoxyethan-1-ol, such as the production of polyurethanes or the synthesis of pharmaceuticals. Finally, research could be conducted into the development of new methods for the safe handling and disposal of 2-cyclohexyl-2-ethoxyethan-1-ol.
Synthesis Methods
2-cyclohexyl-2-ethoxyethan-1-ol is synthesized by a process known as the Williamson ether synthesis. This involves the reaction of an alkoxide and an alkyl halide in the presence of a base to form an ether. The reaction of 2-cyclohexyl-2-ethoxyethanol (2-cyclohexyl-2-ethoxyethan-1-ol) with an alkyl halide such as bromoethane yields 2-cyclohexyl-2-ethoxyethan-1-ol. The reaction is catalyzed by a base, such as sodium hydroxide, and is typically carried out in an aqueous solution.
Scientific Research Applications
2-cyclohexyl-2-ethoxyethan-1-ol is used in a variety of scientific research applications, including the synthesis of pharmaceuticals, fragrances, and other chemicals. It is also used in the synthesis of organic compounds, such as alcohols, amines, and heterocycles. 2-cyclohexyl-2-ethoxyethan-1-ol is also used in the synthesis of polymers and in the production of polyurethanes.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-cyclohexyl-2-ethoxyethan-1-ol can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "Cyclohexene", "Ethylene oxide", "Sodium ethoxide", "Ethanol", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Sulfuric acid", "Water" ], "Reaction": [ "Step 1: Cyclohexene is reacted with ethylene oxide in the presence of sodium ethoxide to form 2-cyclohexylethanol.", "Step 2: 2-cyclohexylethanol is then reacted with ethanol and sodium borohydride to form 2-cyclohexylethanol-1-ol.", "Step 3: 2-cyclohexylethanol-1-ol is reacted with ethylene oxide in the presence of hydrochloric acid to form 2-cyclohexyl-2-ethoxyethanol.", "Step 4: Finally, 2-cyclohexyl-2-ethoxyethanol is treated with sodium hydroxide and sulfuric acid to form the desired product, 2-cyclohexyl-2-ethoxyethan-1-ol." ] } | |
CAS RN |
1864613-13-7 |
Product Name |
2-cyclohexyl-2-ethoxyethan-1-ol |
Molecular Formula |
C10H20O2 |
Molecular Weight |
172.3 |
Purity |
95 |
Origin of Product |
United States |
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